Cas no 3682-79-9 (2-(4-Bromo-phenyl)-2H-benzotriazole)

• Product Name: 2-(4-Bromo-phenyl)-2H-benzotriazole
• CAS No: 3682-79-9
• MF: C₁₂H₈BrN₃
• MW: 274.116021156311
• CID: 4713590
• Update Time: 2023-08-16

2-(4-Bromo-phenyl)-2H-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-phenyl)-2H-benzotriazole
• 2-(4-Bromo-phenyl)-2H-benzotriazole

• Inchi： 1S/C12H8BrN3/c13-9-5-7-10(8-6-9)16-14-11-3-1-2-4-12(11)15-16/h1-8H
• InChI Key： ZYMYFVCUEKJGCL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1N=C2C=CC=CC2=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 4
• Topological Polar Surface Area: 30.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles